Cas no 1924383-41-4 (2-ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde)

• Product Name: 2-ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde
• CAS No: 1924383-41-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5290797
• Update Time: 2026-03-10

2-ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxaldehyde, 2-ethyl-1,2,3,4-tetrahydro-
• 2-ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde

• Inchi： 1S/C12H15NO/c1-2-13-8-11-6-4-3-5-10(11)7-12(13)9-14/h3-6,9,12H,2,7-8H2,1H3
• InChI Key： WMTFENIOYRSDQP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C=O)N1CC

Additional information on 2-ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde

Introduction to 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde (CAS No. 1924383-41-4)

2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde, with the CAS number 1924383-41-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and structural complexity.

The molecular structure of 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde consists of a tetrahydroisoquinoline core with an ethyl substituent at the 2-position and a formyl group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

In the realm of organic synthesis, 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde serves as a versatile building block for the construction of more complex molecules. Its reactivity and functional group diversity allow for a wide range of transformations, including condensations, reductions, and oxidations. These synthetic pathways are crucial for the development of new pharmaceuticals and materials.

Recent studies have highlighted the potential of 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers found that certain modifications to the ethyl and formyl groups enhanced the compound's ability to inhibit key enzymes involved in inflammation pathways.

In another study conducted by a team at the University of California, researchers explored the use of 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde as a lead compound for developing novel antiviral agents. The results showed that this compound and its derivatives were effective against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to the compound's ability to interfere with viral replication processes.

The pharmacological profile of 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde has also been investigated in preclinical studies. Animal models have demonstrated that this compound has low toxicity and good bioavailability when administered orally or intravenously. These findings suggest that it has potential as a therapeutic agent for various diseases.

In addition to its medicinal applications, 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde has shown promise in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers using this compound as a monomer. The resulting materials exhibit excellent mechanical properties and thermal stability, making them suitable for use in advanced technologies such as electronic devices and coatings.

The synthesis of 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde can be achieved through various routes. One common method involves the Pictet-Spengler reaction followed by selective oxidation steps. This synthetic strategy allows for high yields and purity levels, which are essential for both research and industrial applications.

In conclusion, 2-Ethyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde (CAS No. 1924383-41-4) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and pharmaceuticals.